Cas no 226997-78-0 (Benzoic acid, 3-(acetyloxy)-2-ethyl-)

• Product Name: Benzoic acid, 3-(acetyloxy)-2-ethyl-
• CAS No: 226997-78-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 3915053
• Update Time: 2025-10-24

Benzoic acid, 3-(acetyloxy)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetyloxy)-2-ethyl-

• Inchi： 1S/C11H12O4/c1-3-8-9(11(13)14)5-4-6-10(8)15-7(2)12/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： MOTVCLAMGIBLHI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OC(C)=O)=C1CC

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 137-138 °C(Solv: benzene (71-43-2))
• Boiling Point: 349.5±35.0 °C(Predicted)
• pka: 3.53±0.10(Predicted)

Additional information on Benzoic acid, 3-(acetyloxy)-2-ethyl-

Benzoic acid, 3-(acetyloxy)-2-ethyl- (CAS No. 226997-78-0): A Comprehensive Overview in Modern Chemical Research

Benzoic acid, 3-(acetyloxy)-2-ethyl-, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 226997-78-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex functional groups, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic organic chemistry. The presence of both an acetyloxy and an ethyl substituent on the benzene ring imparts unique reactivity and makes it a valuable candidate for further exploration.

The structural framework of Benzoic acid, 3-(acetyloxy)-2-ethyl- consists of a benzene core substituted with an acetyloxy group at the third position and an ethyl group at the second position. This arrangement creates a molecule with distinct electronic and steric properties, which can be exploited in various chemical transformations. The acetyloxy group, derived from acetic anhydride, introduces a polar ether linkage, enhancing solubility in polar solvents while maintaining interactions with biological targets. The ethyl group, on the other hand, provides a hydrophobic anchor, influencing the compound's overall behavior in both organic and biological systems.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. Benzoic acid, 3-(acetyloxy)-2-ethyl- has been investigated for its potential role as a scaffold in the synthesis of bioactive molecules. Its structural features make it a versatile precursor for constructing more complex derivatives that could exhibit pharmacological activity. For instance, modifications at the positions adjacent to the acetyloxy and ethyl groups can lead to compounds with enhanced binding affinity to specific enzymes or receptors.

One of the most compelling aspects of Benzoic acid, 3-(acetyloxy)-2-ethyl- is its utility in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their role in medicinal chemistry due to their prevalence in natural products and pharmaceuticals. By incorporating this compound into cyclization reactions, chemists can generate nitrogen- or oxygen-containing heterocycles that may possess desirable biological properties. The acetyloxy group can serve as a leaving group or participate in condensation reactions, while the ethyl group can influence the conformation and reactivity of the resulting heterocycle.

The pharmaceutical industry has shown particular interest in derivatives of benzoic acid due to their documented safety profiles and biological activity. While Benzoic acid, 3-(acetyloxy)-2-ethyl- itself may not be directly used as a therapeutic agent, it serves as a crucial building block for more sophisticated molecules. Researchers have explored its potential in developing anti-inflammatory agents, analgesics, and even antiviral compounds. The ability to fine-tune the structure through strategic functionalization allows for the optimization of pharmacokinetic and pharmacodynamic properties.

The synthetic methodologies for preparing Benzoic acid, 3-(acetyloxy)-2-ethyl- have also seen significant advancements. Modern techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have enabled more efficient and scalable syntheses compared to traditional methods. These advances not only reduce costs but also allow for greater access to complex derivatives for further testing. The development of greener synthetic routes is particularly noteworthy, as it aligns with broader efforts to minimize environmental impact in chemical manufacturing.

In addition to its synthetic utility, Benzoic acid, 3-(acetyloxy)-2-ethyl- has been studied for its potential applications in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis. Such complexes could be employed in various industrial processes or as components in advanced materials with tailored properties. The versatility of this compound underscores its importance beyond traditional pharmaceutical applications.

The biological activity of derivatives of benzoic acid has been extensively documented, particularly those that interact with cellular signaling pathways. Researchers have leveraged the structural features of benzoic acid derivatives to develop inhibitors targeting enzymes involved in cancer progression or inflammatory responses. The acetyloxy group can modulate interactions with biological targets by introducing hydrogen bonding capabilities, while the ethyl group can influence lipophilicity and membrane permeability.

The integration of computational methods into drug discovery has further enhanced the exploration of compounds like Benzoic acid, 3-(acetyloxy)-2-ethyl-. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability before synthesizing large numbers of analogs. This approach accelerates the drug development process by identifying promising candidates early on. Additionally, virtual screening databases have been compiled containing thousands of benzoic acid derivatives for high-throughput screening purposes.

The future directions for research on Benzoic acid, 3-(acetyloxy)-2-ethyl- are multifaceted. One area of focus is expanding its utility in medicinal chemistry through innovative synthetic strategies. By combining traditional organic synthesis with cutting-edge techniques such as flow chemistry or biocatalysis, scientists can access novel derivatives more efficiently than ever before. Another avenue involves exploring its role in developing personalized medicine approaches by tailoring derivatives to individual patient profiles.

In conclusion, Benzoic acid, 3-(acetyloxy)-2-ethyl-, CAS No. 226997-78-0, represents a significant advancement in chemical research with implications across multiple disciplines including pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for developing bioactive molecules with potential therapeutic applications. As research continues to evolve，this compound will undoubtedly remain at the forefront of innovation，driving progress toward new treatments and technologies。